Cas no 13139-47-4 (2-acetyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-acetyl-1,3-thiazole-4-carboxylic acid
• CAS No: 13139-47-4
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• MDL: MFCD00209941
• CID: 141910
• PubChem ID: 193473
• Update Time: 2025-04-19

2-acetyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-acetyl-
• 2-acetyl-1,3-thiazole-4-carboxylic acid
• 2-acetylthiazole-4-carboxylic acid
• 2-Atca
• 2-Acetylthiazole-4-carboxylicacid
• SQOJCKCNKKLIFE-UHFFFAOYSA-N
• 13139-47-4
• 4-Thiazolecarboxylic acid, 2-acetyl-
• DTXSID80157021
• AKOS006272188
• EN300-261449
• SCHEMBL1808582
• CS-0372924

• MDL： MFCD00209941
• Inchi： 1S/C6H5NO3S/c1-3(8)5-7-4(2-11-5)6(9)10/h2H,1H3,(H,9,10)
• InChI Key： SQOJCKCNKKLIFE-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(C)=O

Computed Properties

• Exact Mass: 170.99905
• Monoisotopic Mass: 170.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.473
• Boiling Point: 380°Cat760mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.598
• PSA: 67.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives